Cas no 1379340-66-5 (2-(3-Amino-4-methylphenoxy)ethanol)

• Product Name: 2-(3-Amino-4-methylphenoxy)ethanol
• CAS No: 1379340-66-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5082918
• PubChem ID: 69483927
• Update Time: 2025-07-22

2-(3-Amino-4-methylphenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• AT22601
• 2-(3-amino-4-methylphenoxy)ethan-1-ol
• 2-(3-Amino-4-methylphenoxy)ethanol
• MFCD20722697
• SCHEMBL5550274
• DB-085241
• AS-0665
• 1379340-66-5

• Inchi： 1S/C9H13NO2/c1-7-2-3-8(6-9(7)10)12-5-4-11/h2-3,6,11H,4-5,10H2,1H3
• InChI Key： OSECRBXORZWFQV-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(3-Amino-4-methylphenoxy)ethanol

Professional Introduction to Compound with CAS No. 1379340-66-5 and Product Name: 2-(3-Amino-4-methylphenoxy)ethanol

The compound with the CAS number 1379340-66-5 and the product name 2-(3-Amino-4-methylphenoxy)ethanol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 2-(3-Amino-4-methylphenoxy)ethanol incorporates a phenoxy group linked to an ethanol moiety, with an amino substituent on the aromatic ring, which contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing focus on the development of novel bioactive molecules that can modulate biological pathways associated with various diseases. The structural features of 2-(3-Amino-4-methylphenoxy)ethanol make it a promising candidate for further exploration in this context. Specifically, the presence of the amino group and the phenoxy moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, neurodegenerative conditions, and cardiovascular diseases. Recent studies have highlighted the importance of targeting specific inflammatory mediators to develop effective therapeutic strategies. The 2-(3-Amino-4-methylphenoxy)ethanol molecule may interact with key inflammatory signaling pathways, potentially offering a new approach to managing these conditions.

Furthermore, the compound's structural similarity to known pharmacophores has prompted researchers to investigate its potential as a scaffold for drug design. Pharmacophores are essential structural elements that contribute to a molecule's biological activity. By leveraging the known properties of similar compounds, scientists can optimize the structure of 2-(3-Amino-4-methylphenoxy)ethanol to enhance its pharmacological profile. This approach is particularly relevant in the context of developing drugs with improved selectivity and reduced side effects.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-(3-Amino-4-methylphenoxy)ethanol at a molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict how this compound interacts with biological targets. These computational methods provide valuable insights into the compound's binding affinity, metabolic stability, and potential toxicity profiles, which are critical factors in drug development.

The synthesis of 2-(3-Amino-4-methylphenoxy)ethanol presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and asymmetric synthesis have been employed to construct the desired structure with high precision. These synthetic approaches not only facilitate research but also open up possibilities for scaling up production for preclinical and clinical studies.

In addition to its potential therapeutic applications, 2-(3-Amino-4-methylphenoxy)ethanol may also find utility in other areas of chemical biology. For instance, it could serve as a precursor for more complex molecules or be used in biochemical assays to study enzyme mechanisms. The versatility of this compound underscores its importance as a tool in both academic research and industrial applications.

The regulatory landscape for novel compounds like 2-(3-Amino-4-methylphenoxy)ethanol is another critical consideration. Ensuring compliance with safety and efficacy standards is essential before any clinical translation can occur. Regulatory agencies require thorough characterization of new compounds through preclinical studies, which include toxicology assessments, pharmacokinetic evaluations, and interaction studies with biological targets. These rigorous processes ensure that only safe and effective drugs reach patients.

As research continues to uncover new insights into the biological activities of 2-(3-Amino-4-methylphenoxy)ethanol, it is likely that its potential applications will expand further. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits. The ongoing investigation into this compound exemplifies the dynamic nature of pharmaceutical research and highlights the importance of innovative approaches in addressing unmet medical needs.